Cas no 269726-50-3 (1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile)

1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile structure
269726-50-3 structure
Product Name:1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile
CAS No:269726-50-3
MF:C12H13N3
MW:199.251722097397
MDL:MFCD15529068
CID:835209
PubChem ID:9837069
Update Time:2025-04-19

1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 1-(1,1-dimethylethyl)-
    • 1-(2-Methyl-2-propanyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • 1-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile,1-(1,1-dimethylethyl)-
    • 1-tert-butyl-3-cyano-7-azaindole
    • AKOS024072628
    • CS-14114
    • 269726-50-3
    • SCHEMBL7844045
    • CS-B0556
    • C12094
    • 1-TERT-BUTYLPYRROLO[2,3-B]PYRIDINE-3-CARBONITRILE
    • 1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile
    • MDL: MFCD15529068
    • Inchi: 1S/C12H13N3/c1-12(2,3)15-8-9(7-13)10-5-4-6-14-11(10)15/h4-6,8H,1-3H3
    • InChI Key: XNYXASRSZHETNP-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#N)C2=CC=CN=C12)C(C)(C)C

Computed Properties

  • Exact Mass: 199.110947427g/mol
  • Monoisotopic Mass: 199.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.9

1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile Pricemore >>

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